Cas no 2172625-86-2 (methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate)

Methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate is a synthetic intermediate with a conjugated ester moiety and a benzoxepin backbone, offering versatility in organic synthesis. Its structure features a reactive α,β-unsaturated ester, enabling participation in Michael additions, cycloadditions, and other transformations. The 8-methyl substitution and benzoxepin core contribute to steric and electronic modulation, enhancing selectivity in complex reactions. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds or as a precursor for bioactive molecules. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its well-defined stereochemistry (5E-configuration) further supports controlled synthetic pathways.
methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate structure
2172625-86-2 structure
Product Name:methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate
CAS No:2172625-86-2
MF:C14H16O3
MW:232.275044441223
CID:6547379
PubChem ID:165448507
Update Time:2025-06-08

methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate
    • EN300-1460095
    • methyl 2-[(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylidene]acetate
    • 2172625-86-2
    • Inchi: 1S/C14H16O3/c1-10-5-6-12-11(9-14(15)16-2)4-3-7-17-13(12)8-10/h5-6,8-9H,3-4,7H2,1-2H3/b11-9+
    • InChI Key: OZGWCMVSLPTLSJ-PKNBQFBNSA-N
    • SMILES: O1C2C=C(C)C=CC=2/C(=C/C(=O)OC)/CCC1

Computed Properties

  • Exact Mass: 232.109944368g/mol
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų

methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate Pricemore >>

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methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate Related Literature

Additional information on methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate

Methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate (CAS No. 2172625-86-2): A Comprehensive Overview

Methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate (CAS No. 2172625-86-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxepins, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate is characterized by a benzoxepin ring system with a methyl substitution at the 8-position and an acetylene moiety attached to the 5-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate has shown promising results in neurodegenerative disease models. A study conducted by a team at Harvard Medical School demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic properties of methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life suitable for once-daily dosing in clinical settings.

In terms of safety and toxicity, preliminary studies suggest that methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate is well tolerated at therapeutic doses. Animal studies have not shown any significant adverse effects on major organs such as the liver and kidneys. However, further long-term safety studies are warranted to ensure its safety in human use.

The potential applications of methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate extend beyond its primary therapeutic effects. Ongoing research is exploring its use as a lead compound for developing new drugs targeting other diseases such as cancer and cardiovascular disorders. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug discovery.

In conclusion, methyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate (CAS No. 2172625-86-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing the treatment options for various diseases.

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